Cas no 2138565-15-6 (methyl 3-amino-4-(1H-imidazol-4-yl)benzoate)

• Product Name: methyl 3-amino-4-(1H-imidazol-4-yl)benzoate
• CAS No: 2138565-15-6
• MF: C₁₁H₁₁N₃O₂
• MW: 217.223942041397
• CID: 6378493
• PubChem ID: 165495455
• Update Time: 2025-05-21

methyl 3-amino-4-(1H-imidazol-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-4-(1H-imidazol-4-yl)benzoate
• 2138565-15-6
• EN300-1142255

• Inchi： 1S/C11H11N3O2/c1-16-11(15)7-2-3-8(9(12)4-7)10-5-13-6-14-10/h2-6H,12H2,1H3,(H,13,14)
• InChI Key： HQPMTIJGUZHLRJ-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(C2=CN=CN2)=C(C=1)N)=O

Computed Properties

• Exact Mass: 217.085126602g/mol
• Monoisotopic Mass: 217.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 81Ų

Additional information on methyl 3-amino-4-(1H-imidazol-4-yl)benzoate

Introduction to Methyl 3-amino-4-(1H-imidazol-4-yl)benzoate (CAS No. 2138565-15-6)

Methyl 3-amino-4-(1H-imidazol-4-yl)benzoate, with the chemical formula C₁₂H₁₀N₂O₃, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its structural motif, which includes a benzoate core linked to an amino group and an imidazole ring. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure is highly relevant to its potential applications in drug discovery and development. The benzoate moiety is known for its role in enhancing the solubility and bioavailability of pharmaceutical agents, while the amino group provides a site for further chemical modifications. Additionally, the imidazole ring is a common pharmacophore in many therapeutic agents, particularly those targeting bacterial infections and inflammatory responses.

In recent years, there has been a growing interest in the development of novel antimicrobial agents due to the increasing prevalence of drug-resistant bacteria. Methyl 3-amino-4-(1H-imidazol-4-yl)benzoate has emerged as a promising candidate in this area. Its unique structural features suggest that it may interact with bacterial enzymes or cell wall components, thereby inhibiting bacterial growth. Preliminary studies have shown that derivatives of this compound exhibit significant antibacterial activity against various strains of Gram-positive and Gram-negative bacteria.

The imidazole ring in Methyl 3-amino-4-(1H-imidazol-4-yl)benzoate is particularly noteworthy for its potential biological activity. Imidazole derivatives are well-known for their ability to modulate enzyme activity and cellular processes. For instance, certain imidazole compounds have been found to inhibit histone deacetylases (HDACs), which are enzymes involved in regulating gene expression. By targeting HDACs, these compounds can alter the acetylation status of histone proteins, leading to changes in chromatin structure and gene accessibility.

Furthermore, the benzoate moiety in this compound can serve as a scaffold for further functionalization. Researchers have explored various strategies to modify the benzoate core, including introducing different substituents or conjugating it with other bioactive molecules. These modifications can enhance the pharmacological properties of the compound, such as its binding affinity, metabolic stability, and selectivity towards specific biological targets.

The synthesis of Methyl 3-amino-4-(1H-imidazol-4-yl)benzoate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex molecular framework efficiently. The synthesis process also emphasizes the importance of purity and yield optimization to ensure that the final product meets pharmaceutical-grade standards.

In terms of pharmacokinetic properties, Methyl 3-amino-4-(1H-imidazol-4-yl)benzoate exhibits moderate solubility in both water and organic solvents, which is advantageous for formulation development. Its bioavailability can be further improved by incorporating prodrug strategies or utilizing nanotechnology-based delivery systems. These approaches can enhance drug penetration across biological barriers and prolong systemic circulation, thereby increasing therapeutic efficacy.

The potential therapeutic applications of Methyl 3-amino-4-(1H-imidazol-4-yl)benzoate extend beyond antimicrobial therapy. Its structural features suggest that it may also have anti-inflammatory properties by modulating cytokine production or inhibiting inflammatory signaling pathways. Additionally, it has shown promise in preclinical studies as a potential candidate for treating neurological disorders due to its ability to interact with central nervous system receptors.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction between Methyl 3-amino-4-(1H-imidazol-4-yl)benzoate and biological targets more accurately. Molecular docking simulations and virtual screening techniques have been used to identify optimal derivatives with enhanced pharmacological activity. These computational approaches complement experimental studies by providing insights into structure-function relationships and guiding rational drug design.

The regulatory landscape for pharmaceutical compounds like Methyl 3-amino-4-(1H-imidazol-4-yl)benzoate is stringent but well-established. Manufacturers must adhere to Good Manufacturing Practices (GMP) to ensure product quality and consistency throughout the production process. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require comprehensive documentation on synthesis methods, analytical characterization, stability data, and toxicological profiles before approving new drugs.

In conclusion, Methyl 3-amino-4-(1H-imidazol-4-yl)benzoate represents a significant advancement in pharmaceutical chemistry with diverse applications in drug discovery and development. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules with potential therapeutic benefits across multiple disease areas including antimicrobial infections and neurological disorders. Continued research efforts aimed at optimizing its pharmacological properties will further solidify its role as a valuable asset in modern medicine.